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Compound of Interest

Compound Name: Quinate

Cat. No.: B1679955

This guide provides essential safety and logistical information for the proper handling and
disposal of quinate, also known as quinic acid. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure laboratory safety and
environmental protection. Adherence to these protocols is critical for minimizing risks
associated with chemical waste.

Immediate Safety and Handling Precautions

Before handling quinate, it is imperative to be familiar with its properties and associated
hazards. Quinate is generally considered an irritant to the eyes, respiratory system, and skin[1]
[2]. Always handle this chemical in a well-ventilated area, preferably within a laboratory fume
hood, and wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are
mandatory.[3][4]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Gloves must
be inspected before use and disposed of properly after handling.[5]

o Body Protection: A standard laboratory coat should be worn to prevent skin contact.

In case of accidental exposure, follow these first-aid measures immediately:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. If eye irritation persists, seek medical
attention.

o Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of soap
and water for at least 15 minutes. If skin irritation occurs, get medical advice.

 Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen. Seek medical
aid if symptoms persist.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Quantitative Data and Hazard Summary

The following table summarizes key identification and safety information for D-(-)-Quinic Acid.

Parameter Data Source(s)
Chemical Name D-(-)-Quinic Acid
1,3,4,5-
Synonyms Tetrahydroxycyclohexanecarbo
xylic acid
CAS Number 77-95-2

o Irritating to eyes, respiratory
Hazard Classification )
system, and skin.

Incompatible Materials Strong oxidizing agents.

Store in a cool, dry, well-
Storage Conditions ventilated area in a tightly

closed container.

Spill and Disposal Operational Plans

The primary method for the disposal of quinate is through a licensed and approved hazardous
waste disposal facility. Under no circumstances should this chemical be disposed of down the

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1679955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

drain or in regular trash.

Minor Spill Cleanup Protocol:

Ensure adequate ventilation and wear full PPE.

Avoid generating dust.

Carefully sweep up, vacuum, or absorb the spilled solid with an inert material (e.qg.,
vermiculite, sand).

Place the collected material into a suitable, labeled container for hazardous waste disposal.

Clean the spill area with soap and water.

Waste Preparation and Disposal Protocol: This protocol outlines the steps for preparing

quinate waste for collection by a certified disposal service.

Segregation: Isolate waste containing quinate from other chemical waste streams to prevent
potential reactions.

Containerization: Use a designated, leak-proof, and chemically compatible container (e.g.,
high-density polyethylene - HDPE) for collecting the waste. The container must be kept
tightly closed.

Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical
name: "Quinic Acid" and the associated CAS number (77-95-2).

Collection of Contaminated Materials: Any materials that have come into contact with the
compound, such as gloves, pipette tips, and absorbent paper, must also be collected in the
designated container and treated as hazardous waste.

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup. Provide
them with the complete chemical name and any available safety data. Chemical waste
generators must consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.
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Quinate Waste Generated

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate Quinate Waste

Step 3: Use a Designated,
Leak-Proof, Labeled Container

Step 4: Include Contaminated
Materials (Gloves, Liners, etc.)

Step 5: Store Securely in a
Designated Waste Area

Step 6: Contact EHS or
Approved Waste Disposal Service

Step 7: Professional Disposal
via Approved Facility

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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